Cas no 197857-06-0 (2-Butanol, 3-methyl-1-nitro-, (2S)-)

• Product name: 2-Butanol, 3-methyl-1-nitro-, (2S)-
• CAS No: 197857-06-0
• MF: C₅H₁₁NO₃
• MW: 133.14574
• CID: 1389860
• PubChem ID: 12032776

2-Butanol, 3-methyl-1-nitro-, (2S)- Chemical and Physical Properties

Names and Identifiers

• 2-Butanol, 3-methyl-1-nitro-, (2S)-
• DTXSID90476210
• 197857-06-0
• (S)-3-Methyl-1-nitrobutan-2-ol

• Inchi： InChI=1S/C5H11NO3/c1-4(2)5(7)3-6(8)9/h4-5,7H,3H2,1-2H3/t5-/m1/s1
• InChI Key： KJTQHXTUICAYHG-RXMQYKEDSA-N
• SMILES： CC(C)C(C[N+](=O)[O-])O

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 96.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66Ų

Experimental Properties

• PSA: 63.37